Cas no 74739-36-9 (1-isocyano-2-nitrobenzene)

• Product Name: 1-isocyano-2-nitrobenzene
• CAS No: 74739-36-9
• MF: C₇H₄N₂O₂
• MW: 148.118861198425
• CID: 540593
• PubChem ID: 15445884
• Update Time: 2025-09-28

1-isocyano-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-isocyano-2-nitro-
• 1-isocyano-2-nitrobenzene
• A902476
• GS3832
• DTXSID80572856
• LOUVFSBXQOQZKR-UHFFFAOYSA-N
• 2-nitrophenyl isocyanide
• AKOS006287057
• nitrophenyl isocyanide
• 74739-36-9
• EN300-1177057
• SCHEMBL2722562

• Inchi： 1S/C7H4N2O2/c1-8-6-4-2-3-5-7(6)9(10)11/h2-5H
• InChI Key： LOUVFSBXQOQZKR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1[N+]#[C-])=O

Computed Properties

• Exact Mass: 148.02732
• Monoisotopic Mass: 148.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 47.5